Cas no 2877671-77-5 (1-(1-benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine)

• Product Name: 1-(1-benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine
• CAS No: 2877671-77-5
• MF: C₁₆H₁₉N₅S
• MW: 313.420561075211
• CID: 5308330
• PubChem ID: 165433274
• Update Time: 2025-05-20

1-(1-benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• F6809-8219
• 2877671-77-5
• AKOS040884050
• 1-(1-benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine
• 1-Benzo[b]thien-4-yl-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine

• Inchi： 1S/C16H19N5S/c1-19-12-17-18-16(19)11-20-6-8-21(9-7-20)14-3-2-4-15-13(14)5-10-22-15/h2-5,10,12H,6-9,11H2,1H3
• InChI Key： OSBNVFSAIJRQAS-UHFFFAOYSA-N
• SMILES： N1(C2=C3C=CSC3=CC=C2)CCN(CC2N(C)C=NN=2)CC1

Computed Properties

• Exact Mass: 313.13611680g/mol
• Monoisotopic Mass: 313.13611680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.2±60.0 °C(Predicted)
• pka: 5.19±0.10(Predicted)

Additional information on 1-(1-benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine

1-(1-Benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine: A Comprehensive Overview

1-(1-Benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine, also known by its CAS number 2877671-77-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiophene moiety, a triazole ring, and a piperazine backbone. The integration of these functional groups makes it a versatile molecule with diverse applications in drug discovery and material science.

The benzothiophene group in the molecule is known for its aromatic stability and ability to participate in various chemical reactions. This group contributes to the compound's electronic properties and enhances its interaction with biological targets. Recent studies have shown that benzothiophene derivatives exhibit promising anti-inflammatory and antioxidant activities, making them valuable candidates for therapeutic interventions.

The triazole ring in the structure is another critical component. Triazoles are widely recognized for their ability to act as hydrogen bond donors and acceptors, which are essential for molecular recognition in biological systems. Additionally, the methyl substitution on the triazole ring adds further functionality, potentially influencing the compound's solubility and bioavailability. Recent research has highlighted the role of triazole-containing compounds in inhibiting enzyme activity, particularly in cancer-related pathways.

The piperazine backbone serves as a flexible linker that connects the benzothiophene and triazole groups. Piperazine is a saturated six-membered ring with two nitrogen atoms, providing the molecule with conformational flexibility. This flexibility allows the compound to adopt various orientations when interacting with target proteins or receptors. Studies have demonstrated that piperazine-containing compounds can modulate ion channels and G-protein coupled receptors (GPCRs), making them attractive for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 1-(1-benzothiophen-4-yl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperazine with various biological targets. Molecular docking studies have revealed potential interactions with kinase enzymes and nuclear receptors, suggesting its role in anti-cancer and anti-inflammatory therapies. Furthermore, experimental validation has confirmed its ability to inhibit key enzymes involved in neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions between benzothiophene derivatives and triazole-containing intermediates. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such methods align with the growing trend toward sustainable chemistry practices.

The pharmacokinetic properties of this compound have been studied extensively. It exhibits moderate solubility in aqueous solutions and shows promising absorption profiles in preclinical models. Its bioavailability is further enhanced by the presence of functional groups that facilitate transport across biological membranes.

Despite its potential benefits, further research is required to fully understand its mechanism of action and toxicity profile. Collaborative efforts between chemists and biologists are essential to explore its therapeutic applications comprehensively.